4-(4-Fluorophenyl)-3-nitropyridine

• CAS RN: 170682-38-9
• Molecular Formula: C11H7FN2O2
• Molecular Weight: 218.187
• IUPAC Name: 4-(4-fluorophenyl)-3-nitropyridine
• InChI: InChI=1S/C11H7FN2O2/c12-9-3-1-8(2-4-9)10-5-6-13-7-11(10)14(15)16/h1-7H
• InChI Key: JIYKGFBSWLSPFQ-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C2=C(C=NC=C2)[N+](=O)[O-])F
• synonyms: 3-NITRO-4-(4/'-FLUOROPHENYL) PYRIDINE

Description

4-(4-Fluorophenyl)-3-nitropyridine, also known as 4-(4-Fluorophenyl)-3-nitropyridine, is a useful research compound. Its molecular formula is C11H7FN2O2 and its molecular weight is 218.187. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Chloro-3-nitropyridine (3 g, 18.9 mmol) prepared in Step 1 of Preparation 1, 4-fluorophenylboronic acid (2.9 g, 20.79 mmol), tetrakis(triphenylphosphine)palladium(0) (2.1 g, 1.89 mmol), and potassium carbonate (7.8 g, 56.7 mmol) were suspended in 120 ml of 1,4-dioxane. The resulting suspension was refluxed under stirring for 24 hours, filtered with Celite, and then concentrated under reduced pressure. The resulting residue was purified with silica gel column chromatography to give 1.76 g of the titled compound as a pale yellow solid.